Cas no 2172262-36-9 (4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid)

• Product Name: 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid
• CAS No: 2172262-36-9
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6383839
• PubChem ID: 165819493
• Update Time: 2025-11-01

4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid
• 4-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)-2-methoxybutanoic acid
• 2172262-36-9
• EN300-1549697

• Inchi： 1S/C26H30N2O7/c1-33-22(25(30)31)10-12-27-24(29)23-16(11-13-34-23)14-28-26(32)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CYSVCWRFKOUXOC-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NCCC(C(=O)O)OC)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid

Comprehensive Analysis of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid (CAS No. 2172262-36-9)

The compound 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid (CAS No. 2172262-36-9) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable tool for researchers focusing on solid-phase peptide synthesis (SPPS). The presence of the oxolan-2-yl and methoxybutanoic acid moieties further enhances its utility in designing bioactive molecules.

In recent years, the demand for Fmoc-protected amino acids has surged due to their critical role in drug discovery and bioconjugation. Researchers frequently search for CAS No. 2172262-36-9 to explore its potential in creating peptide-based therapeutics, which are gaining traction for treating diseases like cancer and metabolic disorders. The compound's unique structure allows for precise modifications, enabling the development of targeted drug delivery systems.

One of the most discussed topics in the scientific community is the optimization of peptide synthesis protocols. 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid is often highlighted in these discussions due to its stability and compatibility with automated synthesizers. Its Fmoc group ensures efficient deprotection under mild conditions, minimizing side reactions and improving yield—a key concern for researchers.

Another area of interest is the compound's potential in biomaterials engineering. With the rise of personalized medicine, there is a growing need for customizable scaffolds that can incorporate bioactive peptides. The oxolan-2-yl ring in this compound offers a rigid yet flexible framework, making it suitable for designing hydrogels and other advanced materials. This aligns with the increasing popularity of 3D bioprinting and tissue engineering in regenerative medicine.

From a commercial perspective, CAS No. 2172262-36-9 is often sought after by pharmaceutical manufacturers and contract research organizations (CROs). Its high purity and consistent performance make it a reliable choice for large-scale production. Additionally, the compound's compatibility with green chemistry principles has attracted attention, as industries strive to reduce environmental impact while maintaining efficiency.

In conclusion, 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methoxybutanoic acid represents a cutting-edge solution for modern peptide chemistry and drug development. Its versatility, combined with the growing demand for precision therapeutics, ensures its continued relevance in both academic and industrial settings. Researchers and manufacturers alike can leverage its properties to innovate and address some of the most pressing challenges in healthcare today.